Cas no 2137867-47-9 (Methyl 6-methoxy-1-oxaspiro[2.6]nonane-2-carboxylate)

• Product Name: Methyl 6-methoxy-1-oxaspiro[2.6]nonane-2-carboxylate
• CAS No: 2137867-47-9
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 5760355
• PubChem ID: 165446618
• Update Time: 2025-05-30

Methyl 6-methoxy-1-oxaspiro[2.6]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2137867-47-9
• EN300-700567
• methyl 6-methoxy-1-oxaspiro[2.6]nonane-2-carboxylate
• Methyl 6-methoxy-1-oxaspiro[2.6]nonane-2-carboxylate

• Inchi： 1S/C11H18O4/c1-13-8-4-3-6-11(7-5-8)9(15-11)10(12)14-2/h8-9H,3-7H2,1-2H3
• InChI Key： KMSUCHFMOKLQOS-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)C21CCCC(CC2)OC

Computed Properties

• Exact Mass: 214.12050905g/mol
• Monoisotopic Mass: 214.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 48.1Ų

Additional information on Methyl 6-methoxy-1-oxaspiro[2.6]nonane-2-carboxylate

Methyl 6-methoxy-1-oxaspiro[2.6]nonane-2-carboxylate: A Comprehensive Overview

Methyl 6-methoxy-1-oxaspiro[2.6]nonane-2-carboxylate, identified by the CAS registry number 2137867-47-9, is a unique organic compound with a complex structure that has garnered attention in various fields of chemistry and materials science. This compound, characterized by its spirocyclic framework and methoxy substituent, exhibits intriguing chemical properties that make it a subject of interest for researchers and industry professionals alike.

The molecular structure of Methyl 6-methoxy-1-oxaspiro[2.6]nonane-2-carboxylate consists of a spiro ring system, where two rings are joined at a single atom—the oxygen atom in this case. The spirocyclic nature of the molecule contributes to its rigidity and unique electronic properties, which are advantageous in certain applications such as drug design and polymer synthesis.

Recent studies have highlighted the potential of Methyl 6-methoxy-1-oxaspiro[2.6]nonane-2-carboxylate in the development of advanced materials with tailored mechanical and thermal properties. Researchers have explored its use as a precursor for high-performance polymers, leveraging its ability to form stable cross-linked networks under specific reaction conditions.

In the field of organic synthesis, this compound has been employed as an intermediate in the construction of bioactive molecules. Its methoxy group and carboxylate ester functionality provide opportunities for further functionalization, enabling the creation of derivatives with enhanced biological activity or selectivity.

One of the most promising areas of research involving Methyl 6-methoxy-1-oxaspiro[2.6]nonane-2-carboxylate is its application in drug delivery systems. Scientists have investigated its potential as a carrier for hydrophobic drugs, exploiting its amphiphilic nature to enhance drug solubility and bioavailability.

The synthesis of Methyl 6-methoxy-1-oxaspiro[2.6]nonane-2-carboxylate typically involves multi-step organic reactions, including ring-closing metathesis and esterification processes. These methods allow for precise control over the molecular architecture, ensuring high purity and consistency in the final product.

From an environmental standpoint, researchers have also examined the biodegradability and eco-friendly aspects of this compound. Understanding its interaction with biological systems is crucial for assessing its suitability in applications where sustainability is a key consideration.

In conclusion, Methyl 6-methoxy-1-oxaspiro[2.6]nonane-2-carboxylate (CAS No.: 2137867479) represents a versatile building block with diverse applications across multiple disciplines. As ongoing research continues to uncover new possibilities for this compound, it is poised to play an increasingly significant role in both academic and industrial settings.